Adrenic acid-d8

• Molecular Formula: C22H36O2
• Molecular Weight: 340.6 g/mol
• InChI: InChI=1S/C22H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22(23)24/h6-7,9-10,12-13,15-16H,2-5,8,11,14,17-21H2,1H3,(H,23,24)/b7-6+,10-9+,13-12+,16-15-/i6D,7D,9D,10D,12D,13D,15D,16D
• InChIKey: TWSWSIQAPQLDBP-ZVCYMJCWSA-N

Adrenic Acid-d8: A Stable Isotope-Labeled Internal Standard for Polyunsaturated Fatty Acid Quantification

Adrenic acid-d8 (cis-7,10,13,16-Docosatetraenoic acid-d8) is a deuterated form of the endogenous ω-6 polyunsaturated fatty acid adrenic acid (AdA, C22:4 n-6), a naturally occurring very long-chain fatty acid primarily found in the adrenal gland, brain, kidney, and vasculature . This isotopically labeled analog incorporates eight deuterium atoms (molecular formula C22H28D8O2, MW 340.57), imparting a mass shift of +8 Da relative to the unlabeled parent (C22H36O2, MW 332.5) . The compound is supplied as a high-purity (>98%) solid, specifically designed as a stable isotope-labeled internal standard (SIL-IS) for mass spectrometry-based quantitative bioanalysis . It is intended strictly for research use, not for diagnostic or therapeutic applications, and enables precise tracking and quantification of adrenic acid in complex biological matrices .

Deuterated internal standard for LC-MS/MS quantification

Co-elutes with endogenous adrenic acid for matrix-effect correction

Supports lipidomics and bioanalytical research workflows

Why Unlabeled Adrenic Acid or In-Class Surrogates Cannot Substitute Adrenic Acid-d8 in Quantitative Bioanalysis

Direct substitution of Adrenic acid-d8 with unlabeled adrenic acid or structurally similar internal standards (e.g., arachidonic acid-d8) introduces significant, unquantifiable analytical error in LC-MS/MS workflows. Deuterated internal standards are not chemically inert surrogates; their purpose is to correct for variability in sample preparation, extraction recovery, and ionization efficiency [1]. Unlabeled adrenic acid cannot be distinguished from endogenous adrenic acid, rendering it useless for stable isotope dilution (SID) strategies [2]. While structurally similar deuterated fatty acids (e.g., arachidonic acid-d8) offer partial correction, they fail to account for compound-specific extraction efficiencies and chromatographic behavior due to differences in carbon chain length (C20 vs. C22) and degree of unsaturation, leading to systematic bias in adrenic acid quantification [3]. The use of Adrenic acid-d8 is essential for achieving the analytical specificity and accuracy required for rigorous biomarker validation, metabolic flux analysis, and pharmacokinetic studies.

Unlabeled standard Signal indistinguishable from endogenous analyte; prevents accurate quantification.

Structural analog May differ in extraction and ionization efficiency, introducing matrix-dependent bias.

Non-co-eluting IS Cannot correct for variable ion suppression; only a SIL-IS enables reliable normalization.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source
• [3] Wang, M., Wang, C., & Han, X. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? Mass Spectrometry Reviews, 36(6), 693-714. View Source

Adrenic Acid-d8 Differential Performance Evidence for Bioanalytical Method Development

Superior Mass Spectrometric Distinction for Endogenous Fatty Acid Quantification

Adrenic acid-d8 provides a definitive +8 Da mass shift compared to unlabeled endogenous adrenic acid (C22H36O2, MW 332.5). This ensures complete chromatographic co-elution with the native analyte while allowing baseline-resolved mass spectrometric detection, eliminating interference from the naturally abundant biological target . In contrast, unlabeled adrenic acid or structurally related analogs cannot be differentiated from the endogenous pool, precluding their use as internal standards in quantitative bioanalysis [1].

Matrix effect correction

Class-level inference

SIL-IS reduces CV vs. unlabeled standard

Reported improvement in quantification precision

Actual CV depends on matrix and method optimization

Evidence Dimension	Mass Spectrometric Distinction (Mass Shift)
Target Compound Data	+8 Da (MW 340.57 g/mol, C22H28D8O2) vs. unlabeled adrenic acid
Comparator Or Baseline	Unlabeled adrenic acid (MW 332.5 g/mol, C22H36O2) provides 0 Da mass shift; cannot be distinguished from endogenous analyte [1]
Quantified Difference	Absolute mass shift of 8 Da; enables selective ion monitoring without background interference
Conditions	Electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) LC-MS/MS analysis of biological extracts (plasma, tissue, cell lysates)

Why This Matters

This mass shift is a fundamental requirement for stable isotope dilution, the gold-standard method for accurate, matrix-corrected quantification of endogenous metabolites in complex biological samples.

• [1] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source

Superior Matrix Effect Correction vs. Unlabeled or Structurally Dissimilar Internal Standards

Adrenic acid-d8, as a stable isotope-labeled analog of the target analyte, exhibits near-identical physicochemical properties, including ionization efficiency and extraction recovery, as unlabeled adrenic acid. This enables it to correct for ion suppression or enhancement (matrix effects) that are specific to the adrenic acid analyte [1]. In contrast, using a structurally similar but non-identical internal standard, such as arachidonic acid-d8 (C20:4-d8), results in incomplete matrix effect correction, as its extraction and ionization behavior differ from the C22:4 adrenic acid analyte due to the two-carbon chain length difference [2][3].

Mass shift separation

Reported

+8.00 Da vs. unlabeled

Enables baseline-resolved detection from natural isotopic peaks

Low-resolution MS may still require optimization

Evidence Dimension	Matrix Effect Correction Accuracy
Target Compound Data	Near-identical physicochemical behavior to unlabeled adrenic acid, providing optimal correction for compound-specific matrix effects and extraction losses [1]
Comparator Or Baseline	Arachidonic acid-d8 (C20:4-d8) is structurally similar but has a shorter carbon chain, leading to differential extraction efficiency and ionization response, and incomplete matrix effect correction for adrenic acid [2]
Quantified Difference	The use of a non-identical internal standard can introduce a systematic bias of 15-30% in quantified adrenic acid concentrations, as reported for other lipid class analytes [3]
Conditions	Analysis of adrenic acid in lipid-rich biological matrices (plasma, brain tissue) by LC-ESI-MS/MS

Why This Matters

Accurate matrix effect correction is critical for achieving the precision and accuracy required for regulatory bioanalysis and biomarker validation studies.

• [1] Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Communications in Mass Spectrometry, 19(3), 401-407. View Source
• [2] Wang, M., Wang, C., & Han, X. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? Mass Spectrometry Reviews, 36(6), 693-714. View Source
• [3] Matuszewski, B. K., Constanzer, M. L., & Chavez-Eng, C. M. (2003). Strategies for the assessment of matrix effect in quantitative bioanalytical methods based on HPLC−MS/MS. Analytical Chemistry, 75(13), 3019-3030. View Source

Quantifiable Sample Preparation Recovery Control via Isotope Dilution

When added at a known concentration prior to sample extraction, Adrenic acid-d8 serves as an ideal surrogate to track and mathematically correct for analyte losses during complex sample preparation procedures (e.g., liquid-liquid extraction, solid-phase extraction) [1]. Unlike an external calibration curve or a non-isotopic internal standard, the deuterated analog exactly mirrors the extraction behavior of endogenous adrenic acid across a range of conditions [2]. This allows for the calculation of absolute recovery and the application of a precise correction factor, a capability not provided by unlabeled standards or structurally mismatched IS [3].

Chemical purity

Specification review

≥98% by HPLC

Reduces risk of impurity-related analytical interference

Verify lot-specific certificate of analysis

Evidence Dimension	Sample Preparation Recovery Correction
Target Compound Data	Adrenic acid-d8 co-extracts with endogenous adrenic acid with identical recovery efficiency, enabling direct, proportional correction for any sample loss [1]
Comparator Or Baseline	External calibration (no IS) or use of a non-isotopic internal standard (e.g., heptadecanoic acid, C17:0) does not account for differential recovery of the C22:4 adrenic acid analyte, leading to inaccurate quantification [3]
Quantified Difference	Method precision (RSD) can improve from >20% using external calibration to <5% using a matched isotopic internal standard for complex lipid analyses [2]
Conditions	Lipid extraction from biological tissues or biofluids using Folch, Bligh-Dyer, or solid-phase extraction (SPE) protocols

Why This Matters

For lipidomic studies and biomarker validation, where sample is often limited and preparation is complex, maximizing analyte recovery and correcting for losses is essential for generating reproducible, publication-quality data.

• [1] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source
• [2] Wang, M., Wang, C., & Han, X. (2017). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? Mass Spectrometry Reviews, 36(6), 693-714. View Source
• [3] Christinat, N., Morin-Rivron, D., & Masoodi, M. (2016). High-throughput quantitative lipidomics analysis of biological samples using supercritical fluid chromatography and mass spectrometry. Journal of Lipid Research, 57(5), 905-914. View Source

High Isotopic Purity and Stability for Long-Term Method Robustness

Commercial Adrenic acid-d8 is supplied with a certified purity of ≥98% and a defined isotopic enrichment (e.g., 98 atom % D), which is critical for minimizing 'cross-talk' between the internal standard and analyte MS channels, a common source of non-linearity in calibration curves [1]. Furthermore, the compound's stability is defined under specific storage conditions (e.g., -20°C for 3 years as powder), which is a key parameter for ensuring long-term method reproducibility and minimizing procurement frequency . In comparison, in-house synthesized or lower-grade deuterated standards may suffer from batch-to-batch variability in isotopic purity, compromising long-term assay consistency.

Evidence Dimension	Isotopic Purity and Compound Stability
Target Compound Data	Purity ≥98%; Isotopic enrichment typically 98 atom % D; Defined storage stability: 3 years at -20°C (powder)
Comparator Or Baseline	Uncertified or custom-synthesized deuterated standards may have variable isotopic enrichment (<95% atom % D) and undefined long-term stability profiles, increasing method variability [1]
Quantified Difference	A 2% lower isotopic purity can lead to a measurable increase in the lower limit of quantification (LLOQ) and decreased assay accuracy, particularly for low-abundance analytes [1]
Conditions	Routine LC-MS/MS analysis; long-term method validation and cross-study comparisons

Why This Matters

Consistent, high isotopic purity is non-negotiable for analytical methods intended for regulatory submission or longitudinal clinical studies, where batch-to-batch consistency of the internal standard is a critical component of assay robustness.

• [1] Van Eeckhaut, A., Lanckmans, K., Sarre, S., Smolders, I., & Michotte, Y. (2009). Validation of bioanalytical LC–MS/MS assays: Evaluation of matrix effects. Journal of Chromatography B, 877(23), 2198-2207. View Source

Definitive Application Scenarios for Adrenic Acid-d8 in Lipidomics and Biomarker Research

Quantitative Lipidomics of Adrenic Acid in Neurodegenerative Disease Biomarker Discovery

Adrenic acid is a major constituent of brain white matter and has been implicated in the pathology of diseases like adrenoleukodystrophy and Alzheimer's [1]. Adrenic acid-d8 is the definitive internal standard for developing and validating quantitative LC-MS/MS assays to measure adrenic acid concentrations in cerebrospinal fluid (CSF) and brain tissue biopsies. Its use ensures that reported differences between patient cohorts are biological in origin and not artifacts of differential matrix effects or sample handling, a critical requirement for biomarker qualification studies [2].

Pharmacokinetic and Metabolic Flux Analysis of Dietary Omega-6 Fatty Acids

In nutritional studies investigating the elongation of arachidonic acid (C20:4 n-6) to adrenic acid (C22:4 n-6) by ELOVL2, Adrenic acid-d8 serves as an essential internal standard to precisely quantify the endogenous pool of adrenic acid. This allows researchers to accurately determine the net incorporation of isotopically labeled precursors (e.g., 13C-arachidonic acid) into the adrenic acid pool, a key metric for understanding lipid metabolism and the impact of dietary interventions [1][3].

Investigating Adrenic Acid as a Ferroptosis Sensitizer in Oncology Research

Recent studies have identified that adrenic acid supplementation sensitizes tumor cells to ferroptosis, a form of regulated cell death [3]. To rigorously investigate the dose-response relationship and underlying metabolic mechanisms, Adrenic acid-d8 is required as an internal standard to accurately quantify both basal and supplemented adrenic acid levels in cell culture models and tumor xenografts. This precision is essential for distinguishing between endogenous and exogenous sources and for correlating intracellular adrenic acid concentrations with ferroptotic response [2].

Regulated Bioanalysis for Preclinical Toxicology Studies

When adrenic acid or its analogs are investigated as potential therapeutic agents or when drug candidates are known to alter fatty acid metabolism, Adrenic acid-d8 is the required internal standard for developing and validating bioanalytical methods that meet regulatory guidelines (e.g., FDA, EMA) for accuracy and precision. Its use ensures the generation of robust, auditable data on adrenic acid levels in plasma and tissues from toxicology studies, a necessary component of an Investigational New Drug (IND) application [2].

Application

Selection Property

Validation Focus

Lipidomics quantification

Co-elution with target analyte

Matrix-effect correction in complex lipid extracts

Metabolite profiling

Stable reference signal for parent compound

Consistency in relative metabolite quantification

Preclinical method validation

High chemical purity and defined isotopic composition

Precision and accuracy under bioanalytical validation criteria

Multi-center data normalization

Normalization to stable isotope-labeled IS

Cross-study reproducibility and bias minimization

• [1] Khan, M., Singh, J., & Singh, I. (2008). Plasmalogen deficiency in cerebral adrenoleukodystrophy and its correction by docosahexaenoic acid. Journal of Lipid Research, 49(9), 1934-1945. View Source
• [2] Ciccimaro, E., & Blair, I. A. (2010). Stable-isotope dilution LC–MS for quantitative biomarker analysis. Bioanalysis, 2(2), 311-341. View Source
• [3] Zhu, Y., et al. (2024). Spatiotemporally Resolved Approach for Profiling Ferroptosis-Associated Metabolic Vulnerabilities in Tumors Using Mass Spectrometry Imaging and Stable Isotope Tracing. Journal of the American Chemical Society (JACS), 146(48), 33112-33125. View Source